Cas no 62609-91-0 (3-Oxo-1,3-dihydro-2,1-benzoxazole-5,7-dicarboxylic acid)

• Product Name: 3-Oxo-1,3-dihydro-2,1-benzoxazole-5,7-dicarboxylic acid
• CAS No: 62609-91-0
• MF: C₉H₅NO₆
• MW: 223.139102697372
• CID: 2835866
• PubChem ID: 13411350
• Update Time: 2025-04-21

3-Oxo-1,3-dihydro-2,1-benzoxazole-5,7-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4460286
• 3-oxo-1H-benzo[c]isoxazole-5,7-dicarboxylic acid
• DTXSID10539937
• 5,7-dicarboxy-2,1-benzisoxazolin-3-one
• DTXCID40490724
• 3-oxo-1,3-dihydro-2,1-benzisoxazole-5,7-dicarboxylic acid
• 2,1-Benzisoxazole-5,7-dicarboxylic acid, 1,3-dihydro-3-oxo-
• 3-oxo-1,3-dihydro-2,1-benzoxazole-5,7-dicarboxylic acid
• 62609-91-0
• 3-Oxo-1,3-dihydro-2,1-benzoxazole-5,7-dicarboxylic acid

• Inchi： 1S/C9H5NO6/c11-7(12)3-1-4(8(13)14)6-5(2-3)9(15)16-10-6/h1-2,10H,(H,11,12)(H,13,14)
• InChI Key： WTUWTDFYNGZJAO-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C(=O)O)C=C(C(=O)O)C=2N1)=O

Computed Properties

• Exact Mass: 223.01168688Da
• Monoisotopic Mass: 223.01168688Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 113Ų